Cas no 1346707-11-6 (4-Chloro-2-((4-chlorobenzyl)oxy)pyridine)
4-Chloro-2-((4-chlorobenzyl)oxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine
- 4-chloro-2-[(4-chlorophenyl)methoxy]pyridine
- 2-(4-chlorobenzyloxy)-4-chloropyridine
- AK131462
- KB-14806
- KB-241107
- DTXSID70744560
- 1346707-11-6
- DB-241624
-
- Inchi: 1S/C12H9Cl2NO/c13-10-3-1-9(2-4-10)8-16-12-7-11(14)5-6-15-12/h1-7H,8H2
- InChI Key: XLQJELKJQHTXAC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)COC1C=C(C=CN=1)Cl
Computed Properties
- Exact Mass: 253.0061193g/mol
- Monoisotopic Mass: 253.0061193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 22.1Ų
4-Chloro-2-((4-chlorobenzyl)oxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127183-1g |
4-chloro-2-((4-chlorobenzyl)oxy)pyridine |
1346707-11-6 | 95% | 1g |
$333 | 2021-08-05 | |
| Chemenu | CM127183-1g |
4-chloro-2-((4-chlorobenzyl)oxy)pyridine |
1346707-11-6 | 95% | 1g |
$333 | 2023-02-18 | |
| Alichem | A029191798-1g |
4-Chloro-2-((4-chlorobenzyl)oxy)pyridine |
1346707-11-6 | 95% | 1g |
$400.00 | 2022-04-03 |
4-Chloro-2-((4-chlorobenzyl)oxy)pyridine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine
Recent Advances in the Study of 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine (CAS: 1346707-11-6)
In recent years, the compound 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine (CAS: 1346707-11-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at exploring its applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological evaluation, and potential therapeutic uses.
The synthesis of 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed various catalytic and non-catalytic methods, with particular emphasis on green chemistry principles to minimize environmental impact. The compound's structural elucidation has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity for further biological testing.
Biological evaluations of 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine have revealed promising activity against a range of molecular targets. In vitro studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data from cell-based assays indicate that the compound may possess anticancer properties, particularly in targeting certain types of cancer cells with minimal cytotoxicity to normal cells.
Further investigations into the pharmacokinetic and pharmacodynamic properties of 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine are underway. Recent studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for understanding its behavior in vivo. Early results suggest favorable bioavailability and stability, making it a viable candidate for further preclinical development.
In conclusion, 4-Chloro-2-((4-chlorobenzyl)oxy)pyridine (CAS: 1346707-11-6) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its optimized synthesis, promising biological activities, and favorable pharmacokinetic properties underscore its potential as a lead compound for future drug development efforts. Continued research is essential to fully elucidate its therapeutic potential and to explore its applications in treating various diseases.
1346707-11-6 (4-Chloro-2-((4-chlorobenzyl)oxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)